6-Amino-8-(4-chlorophenyl)-2-isopropyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(4-chlorophenyl)-2-isopropyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
439127-91-0
VCID:
VC0387492
InChI:
InChI=1S/C21H20ClN5/c1-13(2)27-8-7-16-17(9-23)20(26)21(11-24,12-25)19(18(16)10-27)14-3-5-15(22)6-4-14/h3-7,13,18-19H,8,10,26H2,1-2H3
SMILES:
CC(C)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)Cl
Molecular Formula:
C21H20ClN5
Molecular Weight:
377.9g/mol
6-Amino-8-(4-chlorophenyl)-2-isopropyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 439127-91-0
Main Products
VCID: VC0387492
Molecular Formula: C21H20ClN5
Molecular Weight: 377.9g/mol
| CAS No. | 439127-91-0 |
|---|---|
| Product Name | 6-Amino-8-(4-chlorophenyl)-2-isopropyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C21H20ClN5 |
| Molecular Weight | 377.9g/mol |
| IUPAC Name | 6-amino-8-(4-chlorophenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H20ClN5/c1-13(2)27-8-7-16-17(9-23)20(26)21(11-24,12-25)19(18(16)10-27)14-3-5-15(22)6-4-14/h3-7,13,18-19H,8,10,26H2,1-2H3 |
| Standard InChIKey | ABMKNPQFZJTTJU-UHFFFAOYSA-N |
| SMILES | CC(C)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC(C)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)Cl |
| PubChem Compound | 3156270 |
| Last Modified | Nov 11 2021 |
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